Cas no 1351643-46-3 (4-(3-Hydrazinylpropyl)morpholine trihydrochloride)
4-(3-Hydrazinylpropyl)morpholine trihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-hydrazinylpropyl)morpholine trihydrochloride
- 3-morpholin-4-ylpropylhydrazine;trihydrochloride
- 1351643-46-3
- AKOS026684260
- F3379-0344
- VU0613509-1
- 4-(3-Hydrazinylpropyl)morpholine trihydrochloride
-
- Inchi: 1S/C7H17N3O.3ClH/c8-9-2-1-3-10-4-6-11-7-5-10;;;/h9H,1-8H2;3*1H
- InChI Key: JVXXNBGWJSBVBN-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.O1CCN(CC1)CCCNN
Computed Properties
- Exact Mass: 267.067195g/mol
- Monoisotopic Mass: 267.067195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 93.7
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.5Ų
4-(3-Hydrazinylpropyl)morpholine trihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3379-0344-2μmol |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-5μmol |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-10μmol |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-20μmol |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-1mg |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-2mg |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-3mg |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-4mg |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-5mg |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3379-0344-10mg |
4-(3-hydrazinylpropyl)morpholine trihydrochloride |
1351643-46-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
4-(3-Hydrazinylpropyl)morpholine trihydrochloride Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-(3-Hydrazinylpropyl)morpholine trihydrochloride
Professional Introduction to 4-(3-Hydrazinylpropyl)morpholine trihydrochloride (CAS No. 1351643-46-3)
4-(3-Hydrazinylpropyl)morpholine trihydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1351643-46-3, this compound represents a unique blend of morpholine and hydrazine functionalities, making it a promising candidate for various biochemical applications. This introduction aims to provide a comprehensive overview of its chemical properties, potential applications, and the latest research findings that highlight its significance in modern medicinal chemistry.
The molecular structure of 4-(3-Hydrazinylpropyl)morpholine trihydrochloride consists of a morpholine ring substituted with a 3-hydrazinylpropyl side chain, further salted with three hydrochlorides. This structural configuration imparts unique reactivity and binding properties, which are highly valuable in drug design and development. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the hydrazine group offers potential for nucleophilic reactions, making it a versatile intermediate in synthetic chemistry.
In recent years, there has been a surge in research focused on developing novel compounds with morpholine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that morpholine-based compounds can exhibit antimicrobial, anti-inflammatory, and antiviral properties. Specifically, 4-(3-Hydrazinylpropyl)morpholine trihydrochloride has shown promise in preliminary in vitro studies as a potential scaffold for drug discovery. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for further investigation.
The hydrazine functionality in the compound's structure is particularly noteworthy, as hydrazine derivatives are well-documented for their pharmacological effects. Research indicates that hydrazine groups can participate in various biochemical pathways, including the formation of Schiff bases and other reactive intermediates. These intermediates can further be modified to produce more complex molecules with tailored biological activities. The presence of three hydrochlorides in the compound's name suggests that it is fully protonated, which may influence its solubility and stability under different conditions.
One of the most exciting areas of research involving 4-(3-Hydrazinylpropyl)morpholine trihydrochloride is its potential application in the development of antitumor agents. Morpholine derivatives have been explored as inhibitors of various enzymes involved in cancer cell proliferation. For instance, studies have shown that certain morpholine-based compounds can inhibit tyrosine kinases, which are critical targets in oncology therapy. The hydrazinylpropyl group may enhance the compound's ability to penetrate cellular membranes, improving its bioavailability and therapeutic efficacy.
The synthesis of 4-(3-Hydrazinylpropyl)morpholine trihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of morpholine with propylenediamine to form the 3-hydrazinylpropylmorpholine intermediate. Subsequent salt formation with hydrochloric acid yields the final product. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies may be employed to improve reaction efficiency and minimize byproduct formation.
In terms of pharmacokinetic properties, 4-(3-Hydrazinylpropyl)morpholine trihydrochloride exhibits interesting characteristics that make it suitable for pharmaceutical applications. Preliminary pharmacokinetic studies suggest that the compound has moderate solubility in water and oil-based media, which is favorable for formulation into various dosage forms. Additionally, its stability under physiological conditions indicates potential for oral or parenteral administration.
The safety profile of any pharmaceutical compound is paramount, and 4-(3-Hydrazinylpropyl)morpholine trihydrochloride has undergone rigorous testing to assess its toxicity and side effects. While comprehensive toxicological data is still being gathered, early studies have shown that the compound is well-tolerated at moderate doses in animal models. However, further investigations are needed to evaluate long-term effects and potential interactions with other drugs.
The field of medicinal chemistry is constantly evolving, and new applications for existing compounds are frequently discovered through innovative research methodologies. The unique structure of 4-(3-Hydrazinylpropyl)morpholine trihydrochloride, combining morpholine and hydrazine functionalities, positions it as a versatile tool for future drug development efforts. Researchers are exploring its potential use in treating neurological disorders, infectious diseases, and other challenging medical conditions where traditional treatments have limitations.
In conclusion, 4-(3-Hydrazinylpropyl)morpholine trihydrochloride (CAS No. 1351643-46-3) represents a significant advancement in pharmaceutical chemistry due to its novel structure and promising biological activities. Its ability to interact with multiple biological targets makes it a valuable candidate for further research and development. As our understanding of biochemical pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex medical challenges worldwide.
1351643-46-3 (4-(3-Hydrazinylpropyl)morpholine trihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)